Cas no 478249-87-5 (3-(4-hydroxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanehydrazide)

• Product Name: 3-(4-hydroxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanehydrazide
• CAS No: 478249-87-5
• CID: 4653893
• Update Time: 2025-10-28

3-(4-hydroxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydroxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanehydrazide

Additional information on 3-(4-hydroxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanehydrazide

Comprehensive Overview of 3-(4-hydroxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanehydrazide (CAS No. 478249-87-5)

3-(4-hydroxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanehydrazide (CAS No. 478249-87-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of hydrazide derivatives, which are known for their diverse biological activities, including antioxidant, anti-inflammatory, and enzyme inhibitory properties. The presence of both a hydroxyphenyl group and an isoindolinone moiety in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown increasing interest in hydrazide-based compounds like 3-(4-hydroxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanehydrazide, particularly for their role in targeting neurodegenerative diseases and metabolic disorders. Researchers are actively investigating its potential as a tyrosinase inhibitor, which could have implications in treating hyperpigmentation disorders. Additionally, its structural similarity to known pharmacophores has sparked curiosity about its possible applications in oncology and immunology.

The synthesis of CAS No. 478249-87-5 typically involves multi-step organic reactions, with careful attention to the formation of the isoindolinone ring system. Analytical characterization of this compound often employs advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry to ensure purity and structural integrity. These analytical methods are crucial for researchers who frequently search for "how to characterize hydrazide compounds" or "analytical techniques for isoindolinone derivatives" in scientific databases.

From a biochemical perspective, the 4-hydroxyphenyl group in 3-(4-hydroxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanehydrazide contributes to its potential antioxidant properties, making it relevant to current research on oxidative stress-related conditions. This aligns with growing public interest in "natural antioxidants" and "anti-aging compounds," though it's important to note that this is a synthetic molecule. The compound's ability to potentially modulate cellular redox balance has become a hot topic in forums discussing "novel antioxidant therapies" and "redox signaling molecules."

In pharmaceutical formulation development, the physicochemical properties of 478249-87-5, including its solubility profile and stability characteristics, are critical considerations. Many researchers investigating "hydrazide drug formulation" or "improving bioavailability of isoindolinone derivatives" may find this compound particularly interesting. Its moderate lipophilicity, conferred by the aromatic systems, presents both opportunities and challenges for drug delivery system design, a subject frequently searched in relation to "structure-activity relationships" in medicinal chemistry.

The safety profile of 3-(4-hydroxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanehydrazide continues to be evaluated in preclinical studies. While not currently approved for therapeutic use, its structural features suggest it may have favorable metabolic stability compared to simpler hydrazide compounds. This aspect addresses common search queries about "metabolic fate of hydrazide drugs" and "improving drug half-life." The presence of the hydroxyl group may facilitate phase II metabolism, potentially reducing toxicity concerns associated with some hydrazide-containing molecules.

From a commercial perspective, CAS 478249-87-5 is primarily available for research purposes, with suppliers typically offering it in milligram to gram quantities. The compound's current market positioning responds to frequent searches for "where to buy rare organic compounds" and "specialty chemicals for drug discovery." Its pricing reflects the complexity of synthesis and purification, factors often inquired about in "cost analysis of pharmaceutical intermediates" discussions.

Future research directions for 3-(4-hydroxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanehydrazide may include structure-activity relationship studies to optimize its biological effects, formulation development to enhance delivery, and comprehensive toxicological evaluations. These potential developments align with trending topics in pharmaceutical research such as "rational drug design" and "preclinical safety assessment." The compound's unique architecture continues to inspire synthetic chemists exploring "new heterocyclic scaffolds" for medicinal applications.

In conclusion, 3-(4-hydroxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanehydrazide represents an intriguing case study in modern medicinal chemistry, combining structural complexity with multiple potential therapeutic avenues. Its investigation addresses numerous current research questions while offering opportunities for innovation in drug development. As scientific understanding of this compound grows, it may well emerge as a valuable tool in addressing various health challenges that align with contemporary biomedical priorities.